Cas no 1694752-50-5 (tert-butyl 3-iodo-4-(pentan-2-yloxy)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-iodo-4-(pentan-2-yloxy)pyrrolidine-1-carboxylate
• CAS No: 1694752-50-5
• MF: C₁₄H₂₆INO₃
• MW: 383.265616893768
• CID: 6034054
• PubChem ID: 102984477
• Update Time: 2025-06-14

tert-butyl 3-iodo-4-(pentan-2-yloxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-iodo-4-(pentan-2-yloxy)pyrrolidine-1-carboxylate
• 1694752-50-5
• EN300-1135576

• Inchi： 1S/C14H26INO3/c1-6-7-10(2)18-12-9-16(8-11(12)15)13(17)19-14(3,4)5/h10-12H,6-9H2,1-5H3
• InChI Key： UFCZUDDUTBGFBP-UHFFFAOYSA-N
• SMILES： IC1CN(C(=O)OC(C)(C)C)CC1OC(C)CCC

Computed Properties

• Exact Mass: 383.09574g/mol
• Monoisotopic Mass: 383.09574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-iodo-4-(pentan-2-yloxy)pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-iodo-4-(pentan-2-yloxy)pyrrolidine-1-carboxylate (CAS No. 1694752-50-5)

In the realm of organic chemistry and pharmaceutical research, tert-butyl 3-iodo-4-(pentan-2-yloxy)pyrrolidine-1-carboxylate (CAS No. 1694752-50-5) has emerged as a compound of significant interest. This pyrrolidine derivative is widely utilized in the synthesis of complex molecules, particularly in drug discovery and material science. Its unique structural features, including the iodo and tert-butyloxycarbonyl (Boc) functional groups, make it a versatile intermediate for constructing nitrogen-containing heterocycles, which are pivotal in modern medicinal chemistry.

The compound's CAS number 1694752-50-5 serves as a critical identifier for researchers and suppliers, ensuring precise communication in scientific literature and commercial transactions. With the growing demand for high-purity intermediates, this compound has garnered attention for its role in optimizing synthetic routes for bioactive molecules. Recent trends in AI-driven drug discovery and green chemistry have further amplified its relevance, as researchers seek efficient and sustainable methods to incorporate halogenated pyrrolidines into target structures.

One of the standout features of tert-butyl 3-iodo-4-(pentan-2-yloxy)pyrrolidine-1-carboxylate is its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Negishi couplings. These reactions are cornerstone techniques in the synthesis of pharmaceutical candidates, enabling the introduction of diverse aryl or alkyl groups at the iodine site. This adaptability aligns with the industry's shift toward fragment-based drug design, where modular building blocks like this compound accelerate the exploration of chemical space.

From a structural-activity relationship (SAR) perspective, the pentan-2-yloxy side chain offers lipophilicity tuning, which is crucial for optimizing drug bioavailability. Meanwhile, the Boc-protected amine ensures stability during multi-step syntheses, a feature highly valued in peptide mimetics and small-molecule inhibitors development. These attributes have spurred inquiries into its applications in oncology and CNS drug research, where pyrrolidine scaffolds are frequently employed.

In the context of search engine trends, queries such as "Boc-protected pyrrolidine synthesis" and "iodo-pyrrolidine applications" reflect the compound's technical appeal. Additionally, discussions on scalable synthetic methods and cost-effective intermediates highlight its commercial importance. As the pharmaceutical industry embraces automation and machine learning for molecular design, compounds like this are likely to remain in the spotlight for their modularity and synthetic utility.

To conclude, tert-butyl 3-iodo-4-(pentan-2-yloxy)pyrrolidine-1-carboxylate exemplifies the synergy between structural elegance and practical utility. Its role in advancing drug discovery pipelines and material innovation underscores its value as a research tool. For scientists navigating the complexities of heterocyclic chemistry, this compound offers a reliable pathway to achieving molecular diversity with precision.